Cas no 99429-86-4 (6-Chlorothieno[2,3-b]pyridin-4-ol)

• Product Name: 6-Chlorothieno[2,3-b]pyridin-4-ol
• CAS No: 99429-86-4
• MF: C₇H₄ClNOS
• MW: 185.630759239197
• MDL: MFCD27923625
• CID: 1091456
• PubChem ID: 13481428
• Update Time: 2025-04-23

6-Chlorothieno[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Chlorothieno[2,3-b]pyridin-4-ol
• 6-chloro-7H-thieno[2,3-b]pyridin-4-one
• PS-18883
• E80062
• MFCD27923625
• 99429-86-4
• SY323334

• MDL： MFCD27923625
• Inchi： 1S/C7H4ClNOS/c8-6-3-5(10)4-1-2-11-7(4)9-6/h1-3H,(H,9,10)
• InChI Key： GPQNYWAUVHSPNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CSC=2N1)=O

Computed Properties

• Exact Mass: 184.9702126g/mol
• Monoisotopic Mass: 184.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-Chlorothieno[2,3-b]pyridin-4-ol

6-Chlorothieno[2,3-b]pyridin-4-ol: A Comprehensive Overview

The compound with CAS No. 99429-86-4, commonly referred to as 6-Chlorothieno[2,3-b]pyridin-4-ol, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The thieno[2,3-b]pyridine core of this molecule is a fused bicyclic system consisting of a pyridine ring and a thiophene ring, which contributes to its distinctive electronic properties and reactivity.

6-Chlorothieno[2,3-b]pyridin-4-ol is characterized by the presence of a chlorine atom at the 6-position and a hydroxyl group at the 4-position of the thienopyridine framework. These substituents play a crucial role in modulating the compound's chemical reactivity, solubility, and biological activity. Recent studies have highlighted the importance of such substituents in enhancing the pharmacokinetic properties of thienopyridine derivatives, making them more suitable for therapeutic applications.

From a structural perspective, thieno[2,3-b]pyridine derivatives are known for their aromaticity and conjugation, which contribute to their stability and ability to participate in various chemical reactions. The presence of the hydroxyl group at the 4-position introduces additional hydrogen bonding capabilities, which can influence the compound's interaction with biological systems. This feature has been exploited in recent research to design 6-Chlorothieno[2,3-b]pyridin-4-ol as a potential lead compound for anti-inflammatory and antioxidant therapies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chlorothieno[2,3-b]pyridin-4-ol through various routes. One prominent method involves the Suzuki coupling reaction, which allows for precise control over the substitution pattern on the thienopyridine ring. This approach has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, researchers have explored alternative strategies such as oxidative coupling and cyclization reactions to synthesize this compound.

The pharmacological profile of 6-Chlorothieno[2,3-b]pyridin-4-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory activity through inhibition of cyclooxygenase (COX) enzymes and its ability to scavenge reactive oxygen species (ROS), making it a promising candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, this compound has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

In terms of molecular mechanisms, 6-Chlorothieno[2,3-b]pyridin-4-ol interacts with key cellular pathways involved in inflammation and oxidative stress. For instance, it modulates nuclear factor-kappa B (NF-kB) signaling and activates antioxidant response elements (AREs), thereby providing protection against oxidative damage. These findings have been corroborated by recent studies using advanced techniques such as mass spectrometry and molecular docking simulations.

Despite its promising biological activities, further research is required to fully elucidate the safety profile and bioavailability of 6-Chlorothieno[2,3-b]pyridin-4-ol. Ongoing clinical trials are investigating its efficacy in treating chronic inflammatory conditions and exploring its potential synergistic effects when combined with other therapeutic agents.

In conclusion, 6-Chlorothieno[2,3-b]pyridin-4-ol represents a significant advancement in the field of heterocyclic chemistry with wide-ranging applications in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new insights into its properties and mechanisms of action,thienopyridine derivatives like 6-Chlorothieno[2,3-b]pyridin-4-ol are expected to play an increasingly important role in modern medicine.